Cas no 51425-59-3 (Butanal, 2-(hydroxyimino)-, oxime)
51425-59-3 structure
Product Name:Butanal, 2-(hydroxyimino)-, oxime
CAS No:51425-59-3
MF:C4H8N2O2
MW:116.118520736694
CID:362308
PubChem ID:136951478
Update Time:2025-04-19
Butanal, 2-(hydroxyimino)-, oxime Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 2-(hydroxyimino)-, oxime
- N-(1-nitrosobut-1-en-2-yl)hydroxylamine
- DTXSID20789527
- 51425-59-3
- N-Hydroxy-1-nitrosobut-1-en-2-amine
-
- Inchi: 1S/C4H8N2O2/c1-2-4(6-8)3-5-7/h3,7-8H,2H2,1H3/b5-3+,6-4+
- InChI Key: LZFNGZNYSUSWHH-GGWOSOGESA-N
- SMILES: O/N=C(/C=N/O)\CC
Computed Properties
- Exact Mass: 116.05864
- Monoisotopic Mass: 116.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- PSA: 65.18
Butanal, 2-(hydroxyimino)-, oxime Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
51425-59-3 (Butanal, 2-(hydroxyimino)-, oxime) Related Products
- 95-45-4(Dimethylglyoxime)
- 492-99-9((1z,2z)-cyclohexane-1,2-dione dioxime)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk